Journal Name:Water, Air, & Soil Pollution
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Characteristics of Eddy Current Attenuation in Metal Clad Plates and Measurement of Cladding Thickness
Water, Air, & Soil Pollution ( IF 0 ) Pub Date: 2021-07-27 , DOI: 10.1080/09349847.2021.1930306
ABSTRACTA metal clad plate consists of a base layer and a clad layer of different materials. When testing clad plate using the eddy current (EC) method, the variation of EC density along the thickness direction in clad plate is complicated owing to the interface between the layers. This article attempts to investigate the characteristics of the variation of EC density in the thickness direction in clad plate based on finite element analysis. The results are then used for revealing the mechanism of the relation between coil voltage and the thickness of the clad layer which is essential for the measurement of cladding thickness. Thereupon, the experiment of measuring cladding thickness is performed, in which the testing frequency is selected based on the voltage-thickness relation. It turns out that the measurement is accurate and the results have good linearity.
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Damage Detection of Cross-Plied CFRP Laminates Based on Rectangular Differential Pulse Eddy Current Sensors
Water, Air, & Soil Pollution ( IF 0 ) Pub Date: 2021-10-19 , DOI: 10.1080/09349847.2021.1985669
ABSTRACTCarbon fiber reinforced polymer (CFRP) laminates are extensively used in aviation due to their excellent material properties. Damages resulted from manufacturing or usage seriously undermine the safety of aircraft structures. Therefore, the efficient detection of the damage in CFRP laminates is important. In this paper, three kinds of common damages including impact damage, crack damage and delamination damage are detected based on pulsed eddy current (PEC) with rectangular differential sensors. Firstly, to overcome shortcomings of traditional PEC sensors, an optimized rectangular differential sensor is proposed in the study. Then, a normalization method is introduced to process the differential signal obtained with the sensor. Finally, the relationship between the size of the damage and the normalized differential signal is investigated. The investigation results show that the rectangular differential sensor can detect the three types of damages. When a new damage object is detected, the measurement step of a reference signal is omitted. The peak value of the normalized differential signal increases with the increase in damage size. The new PEC method has been proved in the study.
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Millimeter-Wave Near-Field Evaluations of Polylactic Acid (PLA) Filament Used in Polymer-Based Additive Manufacturing (AM)
Water, Air, & Soil Pollution ( IF 0 ) Pub Date: 2023-03-12 , DOI: 10.1080/09349847.2023.2189761
ABSTRACTAdditive manufacturing (AM) remains to be a rapidly growing industry with applications that are extended beyond metals and to other materials, such as polymers, ceramics, and concrete, to name a few. However, advancement in the development of inspection techniques, particularly in-line nondestructive testing (NDT) methods, lags significantly. Most of the research in developing such methods has focused on metal-based AM. This paper investigates the efficacy of three high-resolution near-field millimeter-wave probes for detecting small voids in the feedstock polymeric filaments used for AM. The electromagnetic (EM) design and optimization of these probes are discussed in this paper. The design of the probes is based on concentrating the interrogating electric field of an open-ended waveguide in a small region corresponding to the area of a thin dielectric slab insert. This results in achieving a higher spatial resolution than when using only the open-ended waveguide. Extending the dielectric slab to an optimum value out of the waveguide makes the electric field more concentrated and potentially further improves the spatial resolution. These modifications also reduce the detection sensitivity as a function of increasing standoff distance. However, the spatial resolution of these probes varies more rapidly as the standoff distance increases. Subsequently, the efficacy of these three probes was studied and compared using a comprehensive set of numerical EM simulations at V-band (50–75 GHz). Afterward, three such probes were fabricated, at V-band (50–75 GHz), and were used to measure the reflection responses of the stock Polylactic Acid (PLA) filaments with a very small hemispherical surface void. Root-Mean-Squared-Error (RMSE), between reference and defective filaments and over the simulated and measured frequency range, was calculated as a criterion to compare the detection capability of the three probes in the entire frequency band. The results showed that at V-band (50–75 GHz) the spatial resolution of the standard open-ended rectangular waveguide is deemed sufficient detecting small surface voids of the stock PLA filaments.
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Characteristics of Eddy Current Attenuation in Double-Layer Metallic Plate and Measurement of Gap Thickness
Water, Air, & Soil Pollution ( IF 0 ) Pub Date: 2023-03-12 , DOI: 10.1080/09349847.2023.2189338
ABSTRACTMultilayer metallic plate is made by stacking homogeneous or heterogeneous metallic plates and connecting them with fasteners. The air-gap thickness between the adjacent layers affects the performance of the plate structure. The eddy current testing (ECT) technology has been used for the nondestructive testing of multilayer plate. However, the effect of air gap on the characteristics of eddy current (EC) attenuation in multilayer plate remains unclear and the study of the relation between the response of the EC probe and the gap thickness is very limited. The computation results of the paper show that the air gap in a double-layer plate reduces the amplitude of EC density in the bottom layer and decreases the rate of EC attenuation in the top layer. The mechanism is revealed. The effect of gap thickness on probe response is investigated. It is found that the presence of air gap makes the EC response either larger or smaller, depending on the working frequency. The reason is explained based on the characteristics of EC attenuation. Thereupon, the experiment of measuring gap thickness using the ECT is carried out.
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In Situ Measurement of Concrete Static Modulus of Elasticity: Proof of Concept Implementation
Water, Air, & Soil Pollution ( IF 0 ) Pub Date: 2021-07-24 , DOI: 10.1080/09349847.2021.1948154
ABSTRACTThis paper reports a laboratory implementation of a prototype sensor for the measurement of in situ concrete static modulus of elasticity. Sensor measurements for a trial concrete mixture were generated, post-processed, and calibrated to best match companion ASTM C469 modulus of elasticity testing performed on the same mixture for concrete ages up to 28 days. The sensor prototype measurements demonstrated close agreement with ASTM C469 testing with approximately 90% of calibrated sensor prototype measurements within ±5% of companion testing. The initial sensor prototype implementation reported in this study affirms the feasibility of in situ concrete modulus of elasticity measurement and justifies further sensor development and implementation efforts.
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Shape Reconstruction of Columnar Structure Defect
Water, Air, & Soil Pollution ( IF 0 ) Pub Date: 2023-02-12 , DOI: 10.1080/09349847.2023.2175281
ABSTRACTIn this study, a cylindrical test specimen with a 3D through-hole defect was processed, and the reflected echo data of the defect at different cross-sections were obtained by an ultrasonic testing detection system. On this basis, two data processing methods were designed to obtain two types of 3D reconstruction images of defects, and the reconstruction effects of two methods were compared using the real defects. In general, this study achieved a relatively accurate 3D reconstruction of through-hole defects at a low cost. Our methods provided lower cost than current state-of-the-art approaches.
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Quality Assurance of Thin-Walled Nickel Tubes by Eddy Current (EC) Testing Using the Discrete Wavelet Transform (WDT) Processing Methodology
Water, Air, & Soil Pollution ( IF 0 ) Pub Date: 2021-01-11 , DOI: Research in Nondestructive Evaluation
ABSTRACT In this study, the discrete wavelet transform (DWT)-based signal processing methodology is applied for eliminating noise due to permeability variations in saturation eddy current (EC) testing signals from nickel tubes. The nickel tubes are of 0.3 mm thickness and 6.6 mm outer diameter. Systematic studies have been carried out to optimize the wavelet functions, number of decomposition levels, and thresholding algorithm for DWT processing based on the signal-to-noise ratio (SNR). The DWT processing has enabled reliable detection of a 0.1 mm deep notch located on the inner surface of the tubes meeting its stringent quality requirements. Application of signal processing-based methodology has resulted in an improvement in SNR of 11.4 dB as against 5.1 dB for the raw signals.
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Sum of Gaussian Feature-Based Symbolic Representations of Eddy Current Defect Signatures
Water, Air, & Soil Pollution ( IF 0 ) Pub Date: 2023-06-04 , DOI: 10.1080/09349847.2023.2217094
ABSTRACTThis study investigates a novel symbolic representation method based on Symbolic Aggregate Approximation (SAX) of time series that focuses on differential coil (D-coil) eddy current (EC) defect responses. The method uses the Sum of Gaussian (SoG) approximation of the defect response, Fuzzy C-means (FCM) clustering, and the extrema values in the approximation to provide a reduced representation that can effectively analyze possible fault conditions in the defect response. Comparisons to existing SAX methods are performed with the new method indicating significant classification accuracy improvement.
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Effective Elastic Stiffness Tensor and Ultrasonic Velocities for 3D Printed Polycrystals with Pores and Texture
Water, Air, & Soil Pollution ( IF 0 ) Pub Date: 2022-12-09 , DOI: 10.1080/09349847.2022.2151058
ABSTRACTThis paper focuses on the micromechanical modeling of pores and texture in 3D-printed polycrystals. A Gaussian-shape approximation is used to describe the orientation distribution function (ODF) and construct the initial homogenization model of the representative volume element (RVE). Spherical and ellipsoidal pores of varying sizes are added in stages to the RVE for homogenization, utilizing the modified Mori-Tanaka (MT) scheme in conjunction with the stepwise iterative method. Wherein, the mechanical interactions between pores and the spatial distribution of pore locations could be taken into account, when developing a cross-scale model from microstructure to macroelasticity. After obtaining the final elastic stiffness tensor, the Christoffel equation is combined with the Cardano’s formula to derive a closed form solution for ultrasonic velocities depending on microstructure. According to the numerical results, this method can effectively capture the behavior characteristics of pores and texture on the elastic stiffness tensor, average velocity, and velocity distribution.
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Metrological Assurance and Standardization of Advanced Tools and Technologies for nondestructive Testing and Condition Monitoring (NDT4.0)
Water, Air, & Soil Pollution ( IF 0 ) Pub Date: 2020-11-01 , DOI: 10.1080/09349847.2020.1841863
ABSTRACT In the article urgent tasks of the development of NDT and CM metrological assurance, as well as problems of standardization of general principles and specific technical solutions in the context of the fourth industrial revolution main trends are discussed. The following questions are considered: Development of the NDT metrological assurance based on the concept of multi-parameter measurements, development of standards for remote adjustment and calibration of intelligent sensors in distributed measuring networks. Attestation and verification issues (metrological assurance) of digital models (twins) for inspected objects and measuring and testing devices – Methodological principles for constructing self-monitoring and self-calibrating intelligent measuring transducers (sensors) for cyber-physical systems of smart manufacturing and distributed condition monitoring systems (quality infrastructure). - Development of standards for various components of distributed CM systems (smart sensors interfaces and protocols for transmitting information, software, and hardware platforms for collecting and processing information, digital twins of tools and control objects) embedded in the overall standardization system for smart industries, which realized key principles of Industry 4.0 in terms of compatibility, transparency, technical support, and decentralization of management decisions based on intelligence machine algorithms.
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